Cas no 1214366-94-5 (Methyl 6-methoxy-5-(pyridin-3-yl)picolinate)

• Product Name: Methyl 6-methoxy-5-(pyridin-3-yl)picolinate
• CAS No: 1214366-94-5
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 4908944
• Update Time: 2025-07-19

Methyl 6-methoxy-5-(pyridin-3-yl)picolinate Chemical and Physical Properties

Names and Identifiers

• methyl 6-methoxy-5-(pyridin-3-yl)picolinate
• Methyl 6-methoxy-5-(pyridin-3-yl)picolinate

• Inchi： 1S/C13H12N2O3/c1-17-12-10(9-4-3-7-14-8-9)5-6-11(15-12)13(16)18-2/h3-8H,1-2H3
• InChI Key： XWYJLQGWNYYEND-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C(=O)OC)N=1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• XLogP3: 1.9
• Topological Polar Surface Area: 61.3

Additional information on Methyl 6-methoxy-5-(pyridin-3-yl)picolinate

Recent Advances in the Study of Methyl 6-methoxy-5-(pyridin-3-yl)picolinate (CAS: 1214366-94-5)

Methyl 6-methoxy-5-(pyridin-3-yl)picolinate (CAS: 1214366-94-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique pyridine and picolinate structure, has been the subject of recent studies aimed at exploring its pharmacological properties, synthesis methods, and biological activities. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of Methyl 6-methoxy-5-(pyridin-3-yl)picolinate, with researchers employing advanced synthetic techniques to improve yield and purity. One notable study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for the efficient synthesis of this compound, which could facilitate its large-scale production for further pharmacological evaluation. The study emphasized the compound's role as a key intermediate in the synthesis of more complex molecules with potential anticancer and anti-inflammatory properties.

In addition to its synthetic applications, Methyl 6-methoxy-5-(pyridin-3-yl)picolinate has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its ability to modulate specific signaling pathways involved in cell proliferation and inflammation. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits inhibitory effects on certain kinases, suggesting its potential as a lead compound for the development of kinase inhibitors. These findings are particularly relevant for the treatment of cancers and autoimmune diseases, where kinase dysregulation plays a critical role.

Further research has explored the pharmacokinetic properties of Methyl 6-methoxy-5-(pyridin-3-yl)picolinate, including its absorption, distribution, metabolism, and excretion (ADME) profiles. A study published in Drug Metabolism and Disposition utilized advanced analytical techniques to characterize the compound's metabolic stability and bioavailability. The results indicated that while the compound demonstrates moderate metabolic stability, further structural modifications may be required to enhance its pharmacokinetic properties for therapeutic use.

The potential therapeutic applications of Methyl 6-methoxy-5-(pyridin-3-yl)picolinate extend beyond oncology and inflammation. Recent investigations have explored its utility in neurodegenerative diseases, with some studies suggesting its neuroprotective effects in preclinical models. For example, a study in the European Journal of Medicinal Chemistry highlighted the compound's ability to attenuate oxidative stress and neuronal apoptosis, positioning it as a promising candidate for further development in neurodegenerative drug discovery.

Despite these promising findings, challenges remain in the development of Methyl 6-methoxy-5-(pyridin-3-yl)picolinate as a therapeutic agent. Issues such as solubility, selectivity, and potential off-target effects need to be addressed through further research and optimization. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, Methyl 6-methoxy-5-(pyridin-3-yl)picolinate (CAS: 1214366-94-5) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Continued research efforts will be crucial to fully elucidate its mechanisms of action, optimize its pharmacological properties, and translate these findings into clinically relevant therapies.